N-benzyl-4-(morpholine-4-sulfonyl)aniline

• IUPAC Name: N-benzyl-4-morpholin-4-ylsulfonylaniline
• InChI: InChI=1S/C17H20N2O3S/c20-23(21,19-10-12-22-13-11-19)17-8-6-16(7-9-17)18-14-15-4-2-1-3-5-15/h1-9,18H,10-14H2
• InChI Key: ZZILDAUKNFCVGJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NCC3=CC=CC=C3
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 648408-19-9

Description

N-benzyl-4-(morpholine-4-sulfonyl)aniline is a useful research compound. Its molecular formula is C17H20N2O3S and its molecular weight is 332.42. The purity is usually 95%.
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Scientific Research Applications

Subheading

Benzidine and Azo Dyes ExposureWorkers exposed to Benzidine (Bz) and azo dyes were found to have significant levels of hemoglobin (Hb) adducts, indicative of exposure to these compounds. The study focused on analyzing the adducts formed by Bz and its metabolites, revealing a potential occupational hazard and providing insights into the metabolic pathways involved in Bz and azo dye exposure (Beyerbach et al., 2005).

Antioxidant Capacity Assays

Subheading

ABTS/PP Decolorization AssayA comprehensive review on ABTS-based antioxidant capacity assays elucidated the reaction pathways underlying the assay. The study highlighted the specific reactions of certain antioxidants with ABTS, contributing to the overall antioxidant capacity. This review also pointed out the potential biases in comparing antioxidants due to specific reactions like coupling, thus informing the proper application and interpretation of ABTS-based assays in evaluating antioxidant systems (Ilyasov et al., 2020).

Analytical Methods in Antioxidant Activity

Subheading

Comprehensive Review of Antioxidant TestsA critical review presented an array of tests used to determine antioxidant activity, discussing the mechanism, applicability, and the pros and cons of each method. This detailed presentation aimed to guide future research by providing clarity on the methodologies and their appropriate applications in various scientific fields, thereby aiding in antioxidant analysis and determination of complex samples' antioxidant capacity (Munteanu & Apetrei, 2021).

Pharmacological Profile of Morpholine Derivatives

Subheading

Bioactivity of Morpholine and Pyran DerivativesA review summarized the pharmacological profiles of morpholine derivatives, emphasizing the significance of morpholine and pyran analogues in biochemistry due to their diverse applications. The review presented up-to-date information on methodologies and pharmacophoric activities, supporting future research efforts in designing and synthesizing novel morpholine and pyran derivatives with potent biological activities (Asif & Imran, 2019).

Mechanism of Action

Target of action

Compounds with similar structures, such as those containing a morpholine ring, are often used in medicinal chemistry due to their ability to interact with various biological targets .

Biochemical pathways

Morpholine derivatives are known to be involved in a variety of biological activities .

Result of action

Compounds with similar structures have been used in the development of various drugs, suggesting that this compound could potentially have therapeutic effects .

Safety and Hazards

The safety and hazards associated with “N-benzyl-4-(morpholine-4-sulfonyl)aniline” would depend on its specific properties. For example, if it’s a solid, it could pose a dust hazard. If it’s a liquid, it could pose a spill hazard. It could also pose health hazards if ingested, inhaled, or contacted with skin.